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Compound of Interest

sodium;2-chloro-2,2-
Compound Name: _
difluoroacetate

cat. No.: B7725132

Sodium chlorodifluoroacetate (C2CIF2NaOz) is a halogenated organic salt that has carved a
significant niche in modern organic synthesis and pharmaceutical development. While its name
may seem complex, its role is often elegant and precise: it serves as a robust and accessible
precursor to difluorocarbene (:CF2), a highly reactive intermediate. This singular capability
makes it an invaluable tool for the strategic introduction of geminal difluoro groups into
molecular architectures—a common motif in contemporary drug design and advanced
materials science. This guide provides a comprehensive overview of its core properties,
synthesis, applications, and handling, with a focus on the practical insights required by
researchers in the field.

Part 1: Core Physicochemical Properties

The foundational step in utilizing any chemical reagent is a thorough understanding of its
physical and chemical characteristics. The molecular weight, in particular, is a cornerstone for
all stoichiometric calculations, ensuring reproducibility and efficiency in experimental design.

Quantitative Data Summary

The essential properties of sodium chlorodifluoroacetate are summarized below. These values
are critical for everything from weighing the reagent for a reaction to predicting its behavior in
various solvent systems.
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Property Value Source(s)
Molecular Weight 152.46 g/mol [1112][3]
Molecular Formula C2CIF2NaO2 [11[2][3]
CAS Number 1895-39-2 [1114]
Appearance White to off-white crystalline e
powder

Melting Point 196-198 °C [4][5][6]
EINECS Number 217-586-0 [1][3]

Soluble in dimethoxyethane,
Solubility diglyme, triglyme, and [4]

dimethylformamide.

Part 2: Synthesis and Mechanistic Insight

The utility of sodium chlorodifluoroacetate is matched by its straightforward and high-yielding
preparation. Understanding its synthesis is key to ensuring the purity and reactivity of the
reagent for subsequent applications.

Principle of Synthesis: Acid-Base Neutralization

The most common and efficient method for preparing sodium chlorodifluoroacetate is the direct
neutralization of chlorodifluoroacetic acid with a suitable sodium base, such as sodium
hydroxide or sodium carbonate.[4][7] The reaction is a classic acid-base neutralization that
forms the sodium salt and a benign byproduct (water or carbonic acid). The choice of a
methanolic solvent facilitates the reaction and the subsequent isolation of the salt.[7]

Visualizing the Synthesis Workflow

The following diagram outlines the key stages in a typical laboratory-scale synthesis of sodium
chlorodifluoroacetate.
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Caption: Workflow for the synthesis of sodium chlorodifluoroacetate.
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Detailed Experimental Protocol: Laboratory Scale
Synthesis

This protocol is adapted from established procedures and is designed to yield high-purity
sodium chlorodifluoroacetate.[7]

Materials:

Chlorodifluoroacetic acid (1.52 mol)
e Sodium hydroxide (1.52 mol)

e Methanol (anhydrous, 1000 mL)

¢ Round-bottom flask (2000 mL)

o Magnetic stirrer and stir bar

e |ce bath

Rotary evaporator
Procedure:

o Prepare the Base Solution: In a 2000 mL flask, dissolve 60.7 g (1.52 mol) of sodium
hydroxide in 700 mL of methanol. Place the flask in an ice bath to cool the solution while
stirring.

o Expert Insight: Pre-cooling the caustic solution is critical to dissipate the heat generated
during the exothermic neutralization reaction, preventing potential side reactions or boiling
of the methanol.

o Prepare the Acid Solution: In a separate beaker, dissolve 198 g (1.52 mol) of
chlorodifluoroacetic acid in 300 mL of methanol.

o Neutralization: Slowly add the acid solution to the cooled, stirring sodium hydroxide solution.
Monitor the temperature and maintain it below 40°C throughout the addition.
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o Expert Insight: A slow, controlled addition is paramount. Adding the acid too quickly can
cause a rapid temperature spike, which could lead to undesired byproducts.

e Solvent Removal: Once the addition is complete, remove the methanol using a rotary
evaporator with a bath temperature of 40°C.[7] This will leave the crude sodium salt as a
solid residue.

¢ Drying the Product: Pulverize the resulting solid to break up any clumps. Dry the salt
thoroughly overnight at room temperature under high vacuum (e.g., 1 mm Hg).[7]

o Trustworthiness Check: The salt is hygroscopic.[4] Rigorous drying is essential, as
residual moisture can interfere with its subsequent thermal decomposition to
difluorocarbene. It is recommended to dry the salt again immediately before use.

Part 3: Core Applications in Drug Development and
Organic Synthesis

The primary value of sodium chlorodifluoroacetate lies in its function as a difluorocarbene
(:CF2) generator upon thermal decomposition.[8] This reaction is clean, producing carbon
dioxide and sodium chloride as the only byproducts.

CF2CICO2Na - :CF2 + CO2 + NaCl[8]

Application 1: Difluorocyclopropanation

Difluorocarbene readily reacts with alkenes to form difluorocyclopropanes, a structural motif
present in several bioactive molecules. This transformation is highly valuable for introducing
conformational rigidity and altering electronic properties.

Application 2: Wittig-Type Olefination

In the presence of triphenylphosphine, the thermal decomposition of sodium
chlorodifluoroacetate enables a one-step synthesis of 1,1-difluoroolefins from aldehydes and
ketones.[4][8] This reaction is proposed to proceed through a (CeHs)sP=CF:z intermediate and
is a general method for accessing 3,3-difluorostyrenes and other difluoroalkenes.[7][8]

Application 3: Pharmaceutical Intermediate
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Sodium chlorodifluoroacetate is a key intermediate in the synthesis of several active
pharmaceutical ingredients (APIs).[4][5] A notable example is its use in the production of
Roflumilast, a medication for treating chronic obstructive pulmonary disease (COPD).[5] The
use of established, high-purity intermediates like sodium chlorodifluoroacetate is critical for
ensuring the quality and consistency required in pharmaceutical manufacturing.[5] Salt
formation, in general, is a crucial strategy in drug development to enhance properties like
solubility, stability, and bioavailability, with over 50% of APIs administered as salts.[9][10]

Part 4: Safety, Handling, and Storage

As with any reactive chemical, proper handling of sodium chlorodifluoroacetate is essential for
laboratory safety.

Hazard ldentification:
o GHS Classification: The compound is classified as an irritant.[2]
e Hazard Statements:
o H315: Causes skin irritation.[2][11]
o H319: Causes serious eye irritation.[2][11]
o H335: May cause respiratory irritation.[2][11]
Recommended Handling Procedures:

» Ventilation: Always handle in a well-ventilated area or a chemical fume hood to avoid inhaling
dust.[11][12]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with
side shields, chemical-resistant gloves, and a lab coat.[12][13]

» Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.
[11][12]

Storage Conditions:
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» Hygroscopicity: The compound is hygroscopic and must be protected from moisture.

o Atmosphere: Store in a tightly closed container under an inert atmosphere (e.g., nitrogen or
argon).[4]

e Environment: Keep in a cool, dark, and dry place.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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